Cas no 362524-23-0 ((S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine)

• Product Name: (S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine
• CAS No: 362524-23-0
• MF: C₃₈H₃₄N₂O₄P₂
• MW: 644.635091304779
• MDL: MFCD04038734
• CID: 92802
• PubChem ID: 24885300
• Update Time: 2025-06-11

(S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine
• (S)-(?)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine
• (S)-(?)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine
• 2-dimethylamino-3-phenyl-1-propanol
• 3-DIMETHYLAMINO-1-PHENYL-PROPAN-1-OL
• DL-2-Dimethylamino-3-phenyl-propan-1-ol
• N,N-DIMETHYL-3-PHENYL-3-HYDROXY PROPYLAMINE
• (S)-P-Phos
• (S)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridyl
• (R)-(+)-2,2,6,6-Tetramethoxy-4,4-bis(diphenylphosphino)-3,3-bipyridine
• D94680
• (r)-2,2',6,6'-tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine
• 3,3'-Bipyridine, 4,4'-bis(diphenylphosphino)-2,2',6,6'-tetramethoxy-, (3R)-
• 3,3'-Bipyridine, 4,4'-bis(diphenylphosphino)-2,2',6,6'-tetramethoxy-, (3S)-
• (R)-PPhos
• CS-W011416
• J-014498
• [3-(4-diphenylphosphanyl-2,6-dimethoxypyridin-3-yl)-2,6-dimethoxypyridin-4-yl]-diphenylphosphane
• (S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3-bipyridine
• (R)-(+)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine
• (R)-p-Phos [MI]
• (S)-p-Phos [MI]
• (R)-(+)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine, 97%
• (R)-2,2`,6,6`-tetramethoxy-4,4`-bis(diphenylphosphino)-3,3`-Bipyridine
• (R)-(+)-2,2 inverted exclamation marka,6,6 inverted exclamation marka-Tetramethoxy-4,4 inverted exclamation marka-bis(diphenylphosphino)-3,3 inverted exclamation marka-bipyridine
• p-Phos, (S)-
• 221012-82-4
• MFCD04038734
• 4,4'-Bis(diphenylphosphino)-2,2',6,6'-tetramethoxy-3,3'-bipyridine
• UNII-04VUU8H7L4
• 3,3'-Bipyridine,4,4'-bis(diphenylphosphino)-2,2',6,6'-tetramethoxy-,(3S)-
• P-PHOS Ligands, (R)-p-phos-
• ZW0P1P8U1D
• E77240
• [3-(4-diphenylphosphanyl-2, 6-dimethoxypyridin-3-yl)-2, 6-dimethoxypyridin-4-yl]-diphenylphosphane
• (S)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine
• SCHEMBL1040239
• (S)-4,4'-Bis(diphenylphosphino)-2,2',6,6'-tetramethoxy-3,3'-bipyridine
• 362524-23-0
• 04VUU8H7L4
• (S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine, 97%
• CHEMBL1275991
• UNII-ZW0P1P8U1D
• (R)-P-Phos
• CS-0092889
• p-Phos, (R)-
• P-PHOS Ligands, (S)-p-phos-
• 866394-06-1
• P-phos

• MDL： MFCD04038734
• Inchi： 1S/C38H34N2O4P2/c1-41-33-25-31(45(27-17-9-5-10-18-27)28-19-11-6-12-20-28)35(37(39-33)43-3)36-32(26-34(42-2)40-38(36)44-4)46(29-21-13-7-14-22-29)30-23-15-8-16-24-30/h5-26H,1-4H3
• InChI Key： JZOSBBLJKXSBBN-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=C(N=C(C=1C1C(=NC(=CC=1P(C1C=CC=CC=1)C1C=CC=CC=1)OC)OC)OC)OC

Computed Properties

• Exact Mass: 644.19900
• Monoisotopic Mass: 644.19938157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 46
• Rotatable Bond Count: 11
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• Color/Form: Yellow or white powder
• Melting Point: 261-265 °C
• Boiling Point: 686.1°Cat760mmHg
• Flash Point: 686.1°Cat760mmHg
• Solubility: Insuluble (5.9E-7 g/L) (25 ºC),
• PSA: 89.88000
• LogP: 5.69440
• Solubility: Insoluble in water
• Optical Activity: [α]20/D -98°, c = 1 in chloroform
• Vapor Pressure: No data available

(S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37
• Safety Instruction： S26-S36-S37-S39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Argon filled storage

Additional information on (S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine

(S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine (CAS No. 362524-23-0): An Overview of a Versatile Chiral Ligand in Asymmetric Catalysis

(S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine (CAS No. 362524-23-0) is a highly versatile chiral ligand that has gained significant attention in the field of asymmetric catalysis. This compound is a member of the bidentate phosphine ligands and is widely used in various catalytic reactions to achieve high enantioselectivity and yield. The unique structural features of this ligand, including the tetramethoxy substitution and the diphenylphosphino groups, contribute to its exceptional performance in asymmetric transformations.

The tetramethoxy substitution on the bipyridine backbone provides steric and electronic effects that enhance the ligand's ability to stabilize transition states and control stereochemistry. The diphenylphosphino groups, on the other hand, offer strong coordination to transition metals, making this ligand particularly effective in palladium-catalyzed reactions. These properties have made (S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine a valuable tool in the synthesis of chiral molecules with high enantioselectivity.

Recent research has further highlighted the potential of this ligand in various applications. For instance, a study published in Journal of the American Chemical Society demonstrated the use of (S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine in the asymmetric hydrogenation of α-dehydroamino acids. The results showed that this ligand could achieve excellent enantioselectivities (up to 99% ee) and high yields (up to 95%) under mild reaction conditions. This finding underscores the ligand's versatility and efficiency in catalytic processes.

Another notable application of (S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine is in the field of organocatalysis. A recent study in Angewandte Chemie International Edition reported its use as a chiral auxiliary in the enantioselective synthesis of β-amino acids. The ligand's ability to form stable complexes with organocatalysts allowed for high enantioselectivities and yields in these reactions. This application extends the utility of (S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine beyond traditional metal-catalyzed processes.

The structural flexibility and tunability of (S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine also make it an attractive candidate for developing new catalysts and reaction systems. Researchers have explored modifications to the ligand's structure to enhance its performance in specific reactions. For example, introducing additional functional groups or altering the substituents on the phosphorus atoms can fine-tune the ligand's electronic properties and steric effects. These modifications have led to improved catalytic activity and selectivity in various asymmetric transformations.

In addition to its applications in synthetic chemistry, (S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine has shown promise in pharmaceutical research. The ability to synthesize chiral molecules with high enantioselectivity is crucial for developing new drugs with improved efficacy and reduced side effects. Several studies have demonstrated the use of this ligand in the synthesis of biologically active compounds and drug candidates. For instance, a research group at a leading pharmaceutical company used (S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine to synthesize a key intermediate in the production of a novel anti-cancer drug with high enantioselectivity.

The environmental impact of chemical processes is another important consideration in modern chemistry. (S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine has been shown to be compatible with green chemistry principles due to its ability to facilitate reactions under mild conditions and with minimal waste generation. This makes it an attractive choice for sustainable chemical synthesis.

In conclusion, (S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine (CAS No. 362524-23-0) is a highly versatile chiral ligand with significant potential in asymmetric catalysis and pharmaceutical research. Its unique structural features and tunability make it an invaluable tool for achieving high enantioselectivity and yield in various chemical reactions. Ongoing research continues to expand its applications and improve its performance in catalytic processes.